3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid

• IUPAC Name: 3-[(4-acetamidophenyl)sulfonylamino]-3-(4-propoxyphenyl)propanoic acid
• InChI: InChI=1S/C20H24N2O6S/c1-3-12-28-17-8-4-15(5-9-17)19(13-20(24)25)22-29(26,27)18-10-6-16(7-11-18)21-14(2)23/h4-11,19,22H,3,12-13H2,1-2H3,(H,21,23)(H,24,25)
• InChI Key: OQQITEAAWXLNRZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(CC(=O)O)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C20H24N2O6S
• Molecular Weight: 420.5 g/mol

Description

3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid, also known as SC-560, is a nonsteroidal anti-inflammatory drug (NSAID) that has been widely used in scientific research due to its selective inhibition of cyclooxygenase-1 (COX-1) and COX-2 enzymes.

Scientific Research Applications

3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid has been widely used in scientific research for its selective inhibition of COX-1 and COX-2 enzymes. COX enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which play a key role in inflammation and pain. 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid has been used to study the role of COX enzymes in various physiological and pathological processes, including inflammation, cancer, and cardiovascular disease. 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid has also been used to investigate the mechanism of action of other NSAIDs and to develop new drugs with improved selectivity and efficacy.

Mechanism of Action

3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid selectively inhibits the activity of COX-1 and COX-2 enzymes by binding to the active site of the enzymes and blocking the conversion of arachidonic acid to prostaglandins. This inhibition leads to a reduction in inflammation and pain. 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid has been shown to have a higher selectivity for COX-1 than COX-2, making it a useful tool for studying the role of COX-1 in various physiological and pathological processes.
Biochemical and Physiological Effects:
3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid has been shown to have anti-inflammatory, analgesic, and antiplatelet effects in various animal models. These effects are mediated by the inhibition of COX enzymes and the subsequent reduction in prostaglandin synthesis. 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid has also been shown to have protective effects in cardiovascular disease and cancer models, although the exact mechanisms of these effects are still under investigation.

Advantages and Limitations for Lab Experiments

3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid has several advantages for lab experiments, including its high selectivity for COX-1, its well-characterized mechanism of action, and its availability in high purity. However, 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid also has some limitations, including its relatively low potency compared to other NSAIDs and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for research on 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid, including the development of new drugs with improved selectivity and efficacy, the investigation of the mechanisms underlying its protective effects in cardiovascular disease and cancer models, and the exploration of its potential for use in combination therapy with other drugs. Additionally, further studies are needed to elucidate the potential off-target effects of 3-({[4-(acetylamino)phenyl]sulfonyl}amino)-3-(4-propoxyphenyl)propanoic acid at high concentrations and to investigate its safety and efficacy in humans.